Cas no 1026222-86-5 (N-(1-methylcyclopropyl)methylhydroxylamine)

• Product Name: N-(1-methylcyclopropyl)methylhydroxylamine
• CAS No: 1026222-86-5
• MF: C₅H₁₁NO
• MW: 101.146941423416
• CID: 6265553
• PubChem ID: 10080338
• Update Time: 2025-05-19

N-(1-methylcyclopropyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(1-methylcyclopropyl)methylhydroxylamine
• EN300-1804568
• 1026222-86-5
• N-[(1-methylcyclopropyl)methyl]hydroxylamine

• Inchi： 1S/C5H11NO/c1-5(2-3-5)4-6-7/h6-7H,2-4H2,1H3
• InChI Key： WPAPADHHWSTPIZ-UHFFFAOYSA-N
• SMILES： ONCC1(C)CC1

Computed Properties

• Exact Mass: 101.084063974g/mol
• Monoisotopic Mass: 101.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 68.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 32.3Ų

Additional information on N-(1-methylcyclopropyl)methylhydroxylamine

N-(1-methylcyclopropyl)methylhydroxylamine (CAS No. 1026222-86-5): A Versatile Chemical Intermediate

N-(1-methylcyclopropyl)methylhydroxylamine (CAS No. 1026222-86-5) is an emerging specialty chemical compound that has gained significant attention in pharmaceutical and agrochemical research. This cyclopropyl-containing hydroxylamine derivative serves as a valuable building block in organic synthesis, particularly in the development of novel bioactive molecules. Its unique structural features, including the strained cyclopropyl ring and reactive hydroxylamine functional group, make it particularly interesting for medicinal chemistry applications.

The compound's molecular formula is C5H11NO, with a molecular weight of 101.15 g/mol. Recent studies have shown that N-(1-methylcyclopropyl)methylhydroxylamine derivatives exhibit promising biological activities, which explains the growing interest from researchers working on drug discovery and crop protection solutions. The methylcyclopropyl moiety in particular has been identified as a valuable pharmacophore that can enhance metabolic stability and improve the pharmacokinetic properties of lead compounds.

From a synthetic chemistry perspective, N-(1-methylcyclopropyl)methylhydroxylamine offers several advantages. The compound can participate in various click chemistry reactions, making it useful for rapid compound library generation. Its hydroxylamine group serves as an excellent nucleophile that can react with carbonyl compounds to form oximes, or with activated double bonds in Michael addition reactions. These properties align well with current trends in fragment-based drug design and combinatorial chemistry approaches.

The global market for specialty chemical intermediates like N-(1-methylcyclopropyl)methylhydroxylamine has been growing steadily, driven by increasing R&D investments in the pharmaceutical sector. According to recent market analyses, there's particularly strong demand for cyclopropyl-containing building blocks as they continue to show up in FDA-approved drugs and clinical candidates. The compound's stability and relatively straightforward synthesis make it attractive for scale-up production.

Recent publications have highlighted innovative applications of N-(1-methylcyclopropyl)methylhydroxylamine in proteolysis targeting chimera (PROTAC) development and covalent inhibitor design. The compound's ability to serve as both a hydrogen bond donor and acceptor, combined with its moderate lipophilicity, makes it particularly valuable for optimizing drug-like properties. These characteristics explain why searches for "cyclopropyl hydroxylamine derivatives" and "methylcyclopropyl building blocks" have increased significantly in scientific databases.

From a safety perspective, N-(1-methylcyclopropyl)methylhydroxylamine requires standard laboratory handling procedures typical for organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses should be used when handling the material. The compound's stability profile makes it suitable for standard storage conditions, though it's recommended to keep it in a cool, dry place away from strong oxidizers.

The synthesis of N-(1-methylcyclopropyl)methylhydroxylamine typically involves the reaction of 1-methylcyclopropylmethanamine with hydroxylamine derivatives under controlled conditions. Recent process optimization efforts have focused on improving yield and purity while reducing environmental impact, reflecting the growing emphasis on green chemistry principles in fine chemical production. These advancements have made the compound more accessible to researchers worldwide.

Looking ahead, the demand for N-(1-methylcyclopropyl)methylhydroxylamine is expected to grow as its applications expand beyond traditional pharmaceutical uses. Emerging areas like materials science and bioconjugation chemistry are exploring the unique properties of this compound. Its compatibility with various catalytic systems and photochemical reactions positions it well for future innovations in chemical synthesis and molecular design.

For researchers considering N-(1-methylcyclopropyl)methylhydroxylamine for their projects, several commercial suppliers now offer the compound in various quantities and purity grades. The availability of custom synthesis services and derivatization options has further increased its utility in drug discovery programs. As the understanding of cyclopropyl bioisosteres continues to evolve, this compound is likely to remain an important tool in medicinal chemistry for years to come.